Cas no 1200132-32-6 ((3S)-3-methylpiperidin-3-ol)

• Product Name: (3S)-3-methylpiperidin-3-ol
• CAS No: 1200132-32-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18072094
• CID: 4562724
• Update Time: 2025-05-19

(3S)-3-methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Methyl-piperidin-3-ol
• 3-Piperidinol, 3-methyl-, (3S)-
• (S)-3-Methylpiperidin-3-ol
• (3S)-3-methylpiperidin-3-ol

• MDL： MFCD18072094
• Inchi： 1S/C6H13NO/c1-6(8)3-2-4-7-5-6/h7-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： LLDKGUNKYFJNPV-LURJTMIESA-N
• SMILES： N1CCC[C@](C)(O)C1

Additional information on (3S)-3-methylpiperidin-3-ol

Introduction to (3S)-3-methylpiperidin-3-ol (CAS No: 1200132-32-6)

(3S)-3-methylpiperidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and chemical properties. With the CAS number 1200132-32-6, this compound has garnered attention for its potential applications in drug development and synthetic chemistry. The (3S) configuration indicates a specific spatial arrangement of atoms, which is crucial for its biological activity and interaction with biological targets.

The compound belongs to the piperidine class of heterocyclic organic compounds, which are widely prevalent in pharmaceuticals due to their favorable pharmacokinetic properties and ability to mimic natural biomolecules. The presence of a methyl group at the 3-position and the specific stereochemistry at the 3-position adds to its complexity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in chiral compounds like (3S)-3-methylpiperidin-3-ol due to their enhanced selectivity and efficacy in therapeutic applications. The stereochemistry of such compounds plays a pivotal role in determining their biological activity, making the synthesis and purification of enantiomerically pure forms essential. Advances in asymmetric synthesis have enabled the efficient production of such compounds, opening new avenues for drug discovery.

One of the most promising areas of application for (3S)-3-methylpiperidin-3-ol is in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The specific stereochemistry of (3S)-3-methylpiperidin-3-ol may enhance its binding affinity to certain neurotransmitter receptors, making it a candidate for novel therapeutic agents.

Recent research has also explored the use of (3S)-3-methylpiperidin-3-ol as a building block in the synthesis of more complex pharmacophores. Its structural motif is found in several FDA-approved drugs, highlighting its importance as a pharmacological scaffold. The compound’s versatility allows chemists to modify its structure through various functional group transformations, leading to a diverse array of potential drug candidates.

The synthesis of (3S)-3-methylpiperidin-3-ol typically involves multi-step organic reactions, including stereoselective reductions and functional group interconversions. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications. Recent advancements in catalytic asymmetric methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce large quantities of this compound for research and industrial purposes.

In addition to its pharmaceutical applications, (3S)-3-methylpiperidin-3-ol has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and liquid crystals with specific optical and electronic properties. These materials could find applications in display technologies, sensors, and other advanced electronic devices.

The compound’s stability under various conditions is another area of interest. Studies have investigated its behavior under different pH levels, temperatures, and solvent systems to understand how these factors influence its reactivity and biological activity. Such knowledge is crucial for optimizing its use in pharmaceutical formulations and ensuring long-term stability during storage and transportation.

Future research directions for (3S)-3-methylpiperidin-3-ol include exploring its potential as an intermediate in peptide mimetics and enzyme inhibitors. The piperidine ring’s ability to mimic amino acid residues makes it an attractive scaffold for designing molecules that can interact with biological targets with high specificity. Additionally, computational studies using molecular modeling techniques are being employed to predict the binding modes of this compound with various biological receptors, aiding in rational drug design.

The environmental impact of synthesizing and using (3S)-3-methylpiperidin-3-ol is also being considered. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

In conclusion, (3S)-3-methylpiperidin-3-ol (CAS No: 1200132-32-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique stereochemistry and chemical properties make it a valuable building block for drug development and other applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovations.